Cas no 1891993-79-5 (2-(2-bromo-4,5-difluorophenyl)ethan-1-amine)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine
• CAS No: 1891993-79-5
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 6160717
• PubChem ID: 117344106
• Update Time: 2025-05-25

2-(2-bromo-4,5-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine
• 1891993-79-5
• EN300-1926085

• Inchi： 1S/C8H8BrF2N/c9-6-4-8(11)7(10)3-5(6)1-2-12/h3-4H,1-2,12H2
• InChI Key： UNICEMWJRLZDJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCN)F)F

Computed Properties

• Exact Mass: 234.98082g/mol
• Monoisotopic Mass: 234.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine

Professional Introduction to Compound with CAS No. 1891993-79-5 and Product Name: 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine

The compound with the CAS number 1891993-79-5 and the product name 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both bromine and fluorine substituents in its aromatic ring system imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine molecule exemplifies this trend, as it combines the advantages of bromine substitution with the benefits of fluorine incorporation. The bromine atom at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, while the 4,5-difluorophenyl group contributes to electronic modulation and selectivity in binding interactions.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies for various diseases. The bromo-4,5-difluorophenyl moiety has been extensively studied for its ability to interact with specific enzymes and receptors involved in cancer progression. Preclinical studies have demonstrated that such structural motifs can exhibit inhibitory effects on kinases and other therapeutic targets, suggesting their utility in oncology applications. Furthermore, the amine functional group at the ethyl chain terminus offers opportunities for further derivatization, enabling the creation of more complex derivatives with tailored pharmacological properties.

Advances in computational chemistry have further enhanced our understanding of how 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine interacts with biological systems. Molecular docking simulations have revealed that this compound can bind to a variety of protein targets with high affinity, including those implicated in inflammatory diseases and neurodegenerative disorders. These findings align with emerging research indicating that fluorinated aromatic amines may serve as potent modulators of signaling pathways associated with these conditions. The ability to predict binding modes and optimize interactions through computational methods has accelerated the drug discovery process significantly.

The synthesis of 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine involves a series of well-established organic transformations that highlight its synthetic accessibility. The introduction of bromine at the 2-position can be achieved through electrophilic aromatic substitution reactions, while the subsequent fluorination at the 4 and 5 positions can be performed using metal-catalyzed cross-coupling or direct fluorination techniques. These synthetic strategies not only demonstrate the versatility of this compound but also provide a framework for producing analogs with modified substituents for further investigation.

Recent patents have outlined novel applications for derivatives of 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine, particularly in the context of antiviral and antibacterial therapies. Researchers have leveraged its structural features to design molecules that disrupt viral replication mechanisms or inhibit bacterial enzymes critical for survival. Such studies underscore the compound's potential as a lead structure for next-generation antimicrobial agents. Additionally, its incorporation into prodrug formulations has been explored as a means to enhance delivery efficiency and improve therapeutic outcomes.

The impact of fluorine atoms on the pharmacokinetic profile of drugs cannot be overstated. In 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine, fluorine substitution contributes to reduced metabolic degradation, leading to prolonged circulation times and increased bioavailability. This property is particularly advantageous for drugs that require sustained action or multiple daily dosing regimens. Furthermore, fluorine's ability to modulate electronic effects at binding sites allows for fine-tuning of receptor interactions, which can improve selectivity and reduce off-target effects—a critical consideration in modern drug design.

As our understanding of molecular interactions continues to evolve, so too does our appreciation for compounds like 2-(2-bromo-4,5-difluorophenyl)ethan-1-amine. Emerging technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip assays are enabling researchers to test these molecules in increasingly relevant biological contexts. These high-throughput screening platforms facilitate rapid evaluation of thousands of compounds against disease-relevant targets, streamlining the identification of promising candidates for further development.

The role of this compound in interdisciplinary research is also noteworthy. Its unique combination of structural features makes it an attractive candidate for studying molecular recognition processes across different disciplines—ranging from medicinal chemistry to materials science. For instance, its ability to form stable complexes with metal ions has implications for developing new catalysts or functional materials with tailored properties.

In conclusion,2-(2-bromo-4,5-difluorophenyl)ethan-1-amine represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its incorporation into drug discovery efforts holds great potential for addressing unmet medical needs across various therapeutic areas. As research progresses and new methodologies are developed,1891993-79-5 will undoubtedly continue to play a pivotal role in shaping future treatments.